(3R,6S)-6-Methylpiperidin-3-ol hydrochloride

• IUPAC Name: (3R,6S)-6-methylpiperidin-3-ol;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-5-2-3-6(8)4-7-5;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key: PVOAKSPCPLYSNC-RIHPBJNCSA-N
• Canonical SMILES: CC1CCC(CN1)O.Cl
• Isomeric SMILES: C[C@H]1CC[C@H](CN1)O.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol
• CAS RN: 67459-74-9

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its InChI code or SMILES representation. For example, the InChI code for “rac-(3R,6S)-6-methylpiperidine-3-carboxylic acid hydrochloride” is 1S/C7H13NO2.ClH/c1-5-2-3-6 (4-8-5)7 (9)10;/h5-6,8H,2-4H2,1H3, (H,9,10);1H/t5-,6+;/m1./s1.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by its molecular weight, InChI code, SMILES representation, and other factors. For example, the molecular weight of “rac-(3R,6S)-6-methylpiperidine-3-carboxylic acid hydrochloride” is 179.65.

Scientific Research Applications

Chemical and Pharmacological Research

Ohmefentanyl, also known as β-hydroxy-3-methylfentanyl, is a notable member of the 4-anilidopiperidine class of opiates, which includes derivatives such as (3R,6S)-6-Methylpiperidin-3-ol hydrochloride. Research has focused on the stereoisomers of ohmefentanyl, particularly those with cis-3-methyl and 4-propionanilide substituents on the piperidine ring. These studies have explored the unique activity of cis-ohmefentanyl's stereoisomers, highlighting their diverse in vitro and in vivo biological properties. The research provides insights into the roles of the cis-3-methyl group, the β-hydroxyl group, and the β-phenethyl group in the compound's pharmacological activity. The differential parameter profiles for ligand-receptor interaction among the stereoisomers suggest potential applications in elucidating molecular aspects of opioid receptor interaction and developing refined pharmacophores for opioid receptors (Brine et al., 1997).

Environmental and Analytical Chemistry

Research in environmental and analytical chemistry has explored the use of (3R,6S)-6-Methylpiperidin-3-ol hydrochloride and related compounds in various contexts. Studies have examined the chemical recycling of polyethylene terephthalate (PET), highlighting hydrolysis processes to recover pure monomers for repolymerization. Such research indicates potential applications of (3R,6S)-6-Methylpiperidin-3-ol hydrochloride in the development of sustainable recycling methods for plastics (Karayannidis & Achilias, 2007).

Additionally, analytical methodologies, such as those used in determining antioxidant activity, have potential relevance for compounds like (3R,6S)-6-Methylpiperidin-3-ol hydrochloride. These methods, including various spectrophotometric assays, provide a foundation for assessing the antioxidant capacity and chemical properties of pharmaceutical and environmental samples, which could extend to the study of (3R,6S)-6-Methylpiperidin-3-ol hydrochloride and its derivatives (Munteanu & Apetrei, 2021).

Safety and Hazards

The safety and hazards of a compound can be determined by its MSDS (Material Safety Data Sheet). For example, the MSDS for “rac-(3R,6S)-6-methylpiperidine-3-carboxylic acid hydrochloride” indicates that it has hazard statements H315, H319, H335.